Cas no 66595-46-8 (N-(4-methylpiperidine-1-carbothioyl)benzamide)

• Product Name: N-(4-methylpiperidine-1-carbothioyl)benzamide
• CAS No: 66595-46-8
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 3357905
• PubChem ID: 805897
• Update Time: 2025-11-05

N-(4-methylpiperidine-1-carbothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-[(4-METHYL-1-PIPERIDINYL)THIOXOMETHYL]-
• N-(4-methylpiperidine-1-carbothioyl)benzamide
• SR-01000241319
• AKOS002272211
• N-[(4-methyl-1-piperidinyl)carbonothioyl]benzamide
• SCHEMBL2153314
• SR-01000241319-1
• SMR000141574
• MLS000534137
• HMS2299K15
• F3004-0468
• CHEMBL1460479
• N-(4-methylpiperidine-1-carbonothioyl)benzamide
• 66595-46-8

• Inchi： 1S/C14H18N2OS/c1-11-7-9-16(10-8-11)14(18)15-13(17)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,15,17,18)
• InChI Key： JSIRBFHDCFHBPL-UHFFFAOYSA-N
• SMILES： C(NC(N1CCC(C)CC1)=S)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 262.11398438Da
• Monoisotopic Mass: 262.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(4-methylpiperidine-1-carbothioyl)benzamide

Introduction to N-(4-methylpiperidine-1-carbothioyl)benzamide (CAS No. 66595-46-8)

N-(4-methylpiperidine-1-carbothioyl)benzamide, a compound with the chemical identifier CAS No. 66595-46-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzamide derivatives, which have been extensively studied for their potential biological activities. The presence of a sulfur-containing moiety in its structure, specifically the thiobenzamide component, makes it an intriguing subject for further research and development.

The molecular structure of N-(4-methylpiperidine-1-carbothioyl)benzamide consists of a benzamide core linked to a piperidine ring substituted with a methyl group at the 4-position. This structural arrangement imparts unique chemical and biological properties to the compound, making it a valuable scaffold for designing novel therapeutic agents. The benzamide moiety is known for its role in various pharmacological actions, including anti-inflammatory, analgesic, and anticancer effects.

In recent years, there has been growing interest in benzamide derivatives due to their demonstrated efficacy in preclinical studies. The incorporation of sulfur atoms into these derivatives has been shown to enhance their binding affinity to biological targets, thereby improving their pharmacological activity. N-(4-methylpiperidine-1-carbothioyl)benzamide is no exception and has been explored in several research studies for its potential therapeutic applications.

One of the most compelling aspects of N-(4-methylpiperidine-1-carbothioyl)benzamide is its interaction with various biological receptors and enzymes. Studies have indicated that this compound can modulate the activity of enzymes involved in pain perception, inflammation, and cell proliferation. These findings suggest that it may have applications in the development of new drugs targeting chronic pain conditions, inflammatory diseases, and even certain types of cancer.

The synthesis of N-(4-methylpiperidine-1-carbothioyl)benzamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the formation of the thiobenzamide intermediate, followed by its reaction with 4-methylpiperidine to yield the desired product. This synthetic route underscores the importance of precision and control in pharmaceutical chemistry, ensuring that the final product meets high purity standards suitable for further biological evaluation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(4-methylpiperidine-1-carbothioyl)benzamide with greater accuracy. Molecular modeling techniques have been employed to simulate its interactions with target proteins, providing insights into its mechanism of action. These computational studies have complemented experimental investigations, leading to a more comprehensive understanding of the compound's pharmacological profile.

The potential applications of N-(4-methylpiperidine-1-carbothioyl)benzamide extend beyond traditional pharmaceutical uses. Researchers are exploring its potential in agrochemicals and materials science, where its unique structural features could contribute to innovative solutions. For instance, its ability to interact with biological systems might be leveraged to develop new pesticides or specialty chemicals that are both effective and environmentally friendly.

In conclusion, N-(4-methylpiperidine-1-carbothioyl)benzamide (CAS No. 66595-46-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features and demonstrated biological activities make it a valuable candidate for further investigation. As our understanding of its properties continues to grow, so too does the likelihood that it will play a crucial role in the discovery and development of new therapeutic agents.